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Introduction

Oldhamite (CaS) is a rare calcium sulfide mineral of significant scientific interest due to its
primary occurrence in meteorites, providing insights into the early conditions of the solar
nebula. This technical guide delves into the discovery and history of oldhamite, its
physicochemical properties, and the experimental protocols used for its characterization. It
further explores the proposed formation pathways of this unique mineral, presenting the
information in a structured format for researchers and professionals in related fields.

Discovery and History

Oldhamite was first identified in 1862 by the British mineralogist Nevil Story-Maskelyne.[1] He
discovered the mineral within the Bustee meteorite, an enstatite achondrite that fell in 1852
near Gorakhpur in Uttar Pradesh, India.[2][3] The mineral was named in honor of Thomas
Oldham, who was the Director of the Geological Survey of India at the time.[4]

Story-Maskelyne's initial investigation likely involved meticulous optical microscopy to
distinguish the pale, chestnut-brown, spherical nodules of oldhamite from the surrounding
silicate matrix of the meteorite.[2] Chemical analysis in that era would have consisted of
classical wet chemical methods, involving the dissolution of mineral fragments and subsequent
precipitation and gravimetric determination of calcium and sulfur. These early analyses
established the fundamental composition of the mineral as calcium sulfide.[1]
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The type material from the Bustee meteorite is conserved at the Natural History Museum in
London.[5]

Physicochemical Properties of Oldhamite

Oldhamite possesses a unique set of properties that reflect its formation under highly reducing
conditions. It is unstable under typical terrestrial conditions, readily reacting with atmospheric
moisture.[6]

Composition and Structure

The ideal chemical formula for oldhamite is CasS, although it often contains minor amounts of
magnesium (Mg) and iron (Fe) substituting for calcium.[4] It belongs to the galena group of
minerals and crystallizes in the isometric (cubic) crystal system with a face-centered cubic
lattice.[6]

Property Value

Chemical Formula (Ca,Mg,Fe)S
Crystal System Isometric (Cubic)
Space Group Fm3m

Lattice Parameter (a) 5.686 A

Table 1: Crystallographic and Compositional Data for Oldhamite.[4]

Physical and Optical Properties

Oldhamite is typically found as anhedral grains or nodules within meteorites.[5] It is transparent
and has a sub-metallic luster. A key characteristic is its propensity to tarnish upon exposure to
moist air.[6]
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Property Value

Color Pale chestnut-brown to dark brown
Luster Sub-metallic

Hardness (Mohs) 4

Cleavage Good on {001}

Density (g/cm?3) 2.58-2.61

Refractive Index n=2137

Optical Properties Isotropic

Table 2: Physical and Optical Properties of Oldhamite.[4][6]

Occurrence

The vast majority of oldhamite occurrences are extraterrestrial, primarily within enstatite
chondrites and achondrites (aubrites).[5] It is considered an early nebular condensate due to its
high melting point.[5] In these meteorites, oldhamite is found as an interstitial phase between
silicate minerals, often in association with enstatite, augite, niningerite, and osbornite.[5]

While exceedingly rare on Earth, terrestrial oldhamite has been reported in environments with
highly reducing conditions, such as in pyrometamorphic rocks associated with coal fires and in
certain types of blast furnace slag.[6]

Experimental Protocols for Oldhamite
Characterization

The characterization of oldhamite has evolved significantly since its discovery. Modern
techniques provide detailed insights into its structure, composition, and formation.

X-Ray Diffraction (XRD)

X-ray diffraction is the primary method for determining the crystal structure of oldhamite.

Methodology:
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e Asmall, powdered sample of the mineral is prepared.

e The sample is mounted in a diffractometer.

o A monochromatic X-ray beam is directed at the sample.

o The diffraction pattern is recorded as a function of the scattering angle (26).

e The resulting diffraction peaks are compared to a database to confirm the identity of
oldhamite and to refine its lattice parameters.

Key Quantitative Data from XRD:

d-spacing (A) Relative Intensity (l/lo)
2.846 1.0

2.013 0.7

1.6439 0.21

Table 3: X-ray powder diffraction data for oldhamite.[4]

Electron Probe Microanalysis (EPMA)

EPMA is a non-destructive technique used to determine the elemental composition of
microscopic areas of a sample.

Methodology:

» A polished thin section of the meteorite or a sample containing oldhamite is prepared and
coated with a conductive material (e.g., carbon).

e The sample is placed in the EPMA instrument.

o Afocused beam of high-energy electrons is directed at the target area on the oldhamite
grain.
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e The interaction of the electron beam with the sample generates characteristic X-rays for
each element present.

e The intensity and energy of these X-rays are measured by wavelength-dispersive
spectrometers (WDS) or energy-dispersive spectrometers (EDS).

e The data is compared to standards of known composition to quantify the elemental
concentrations. For sensitive minerals like carbonates and hydrous silicates, a rastering
beam is used to minimize sample damage.[7]

Quantitative Compositional Data from EPMA:

Element Bustee Meteorite (wWt%) Kota-Kota Meteorite (wt%)
Ca 53.45 51.0

Mg 1.49 0.90

Fe 0.32 5.50

s 44.74 41.6

Total 100.00 99.00

Table 4: Chemical composition of oldhamite from the Bustee and Kota-Kota meteorites
determined by electron microprobe analysis.[5]

High-Pressure, High-Temperature Synthesis

Recent experimental studies have successfully synthesized oldhamite under conditions
analogous to the Earth's upper mantle, providing an alternative formation model to solar nebula
condensation.[8][9]

Methodology (Sulfide-Magma-Calcite Interaction Model):[8]

o Starting Materials: A mixture of pyrrhotite-pentlandite-bearing orthopyroxenite and CaCOs
powder is prepared.
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o Encapsulation: The powdered sample is packed into a graphite crucible, which is then placed
inside an outer capsule (e.g., Au7sPdz2s).

e High P-T Conditions: The capsule is subjected to high pressures (0.3 - 1.5 GPa) and high
temperatures (1273 - 1510 K) using a multi-anvil press or a piston-cylinder apparatus.

e Analysis: After the experiment, the run product is sectioned, polished, and analyzed using
EPMA and other micro-analytical techniques to identify the newly formed mineral phases,
including oldhamite.

Formation Pathways of Oldhamite

Two primary models for the formation of oldhamite are currently under investigation:
condensation from the solar nebula and formation through igneous processes within planetary
bodies.

Solar Nebula Condensation Model

The prevailing theory for the origin of meteoritic oldhamite is its direct condensation from the
hot, gaseous solar nebula in the early solar system.[8][9] This is supported by laboratory
experiments demonstrating the condensation of CaS from vapor phases of calcium and sulfur.

[8]

Sulfide-Magma-Calcite (SMC) Interaction Model

An alternative, or perhaps complementary, model proposes the formation of oldhamite through
the interaction of sulfide-bearing magma with calcium carbonate under the high-pressure and
high-temperature conditions of a planetary mantle.[8][9] This model is supported by the
successful laboratory synthesis of oldhamite under such conditions.[8]

Visualizations
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Caption: Proposed formation pathways of oldhamite.
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Caption: Experimental workflow for oldhamite synthesis and analysis.

© 2025 BenchChem. All rights reserved.

8/10

Tech Support


https://www.benchchem.com/product/b7801512?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7801512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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